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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-concentrating

hormone receptor 1 (MCHR1), a G protein-coupled receptor predominantly expressed in the

brain.[1][2] MCHR1 is implicated in the regulation of energy homeostasis, mood, and sleep.[2]

[3] As a selective antagonist, SNAP 94847 hydrochloride is a valuable tool for investigating

the physiological and pathological roles of the MCH-MCHR1 system and for the potential

development of therapeutics for obesity, anxiety, and depression.[2][3] These application notes

provide detailed protocols for the preparation of SNAP 94847 hydrochloride stock solutions

for in vitro and in vivo studies, along with relevant technical data and safety information.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SNAP 94847 hydrochloride is

presented in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2784360?utm_src=pdf-interest
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.tocris.com/products/snap-94847-hydrochloride_3347
https://www.medchemexpress.com/snap-94847.html
https://www.medchemexpress.com/snap-94847.html
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.medchemexpress.com/snap-94847.html
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

N-[3-[1-[[4-(3,4-

Difluorophenoxy)phenyl]methyl]-4-piperidinyl]-4-

methylphenyl]-2-methylpropanamide

hydrochloride

Molecular Formula C₂₉H₃₃ClF₂N₂O₂

Molecular Weight 515.03 g/mol [1]

CAS Number 1781934-47-1[1]

Appearance Solid powder

Purity ≥98% (HPLC)[1]

Biological Activity
Selective MCHR1 antagonist with a Ki of 2.2 nM

and Kd of 530 pM.[2]

Solubility Data
The solubility of SNAP 94847 hydrochloride in various solvents is crucial for the preparation

of stock solutions.

Solvent Maximum Concentration Notes

DMSO 250 mg/mL (485.41 mM)
Ultrasonic assistance may be

required.[1]

Ethanol 100 mM

Water < 0.1 mg/mL Considered insoluble.[1]

In Vivo Formulation 1 ≥ 2.08 mg/mL (4.04 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% saline.[1]

In Vivo Formulation 2 ≥ 2.08 mg/mL (4.04 mM)
10% DMSO, 90% (20% SBE-

β-CD in saline).[1]

In Vivo Formulation 3 ≥ 2.08 mg/mL (4.04 mM) 10% DMSO, 90% corn oil.[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of SNAP 94847
hydrochloride in dimethyl sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:

SNAP 94847 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of SNAP 94847 hydrochloride needed using the following formula: Mass (mg) = Desired

Volume (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass

(mg) = 0.001 L x 0.01 mol/L x 515.03 g/mol = 5.15 mg

Weigh the compound: Accurately weigh 5.15 mg of SNAP 94847 hydrochloride powder

using a calibrated analytical balance and place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Vortex the solution vigorously until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.[1]
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Storage: Store the 10 mM stock solution at -20°C or -80°C in tightly sealed, light-protected

aliquots to avoid repeated freeze-thaw cycles.[1] When stored at -20°C, the solution is stable

for at least one month, and at -80°C, it is stable for up to six months.[1]

Note on Cell Culture Applications: When preparing working solutions for cell culture, it is crucial

to minimize the final concentration of DMSO to avoid solvent-induced cytotoxicity. Typically, the

final DMSO concentration should be kept below 0.5%. To achieve this, perform serial dilutions

of the stock solution in your cell culture medium immediately before use.

Stock Solution Preparation Workflow

Weigh SNAP 94847
Hydrochloride Powder

Add Anhydrous DMSO5.15 mg for 1 mL of 10 mM Vortex / Sonicate
to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a SNAP 94847 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway
SNAP 94847 hydrochloride acts as a selective antagonist at the MCHR1 receptor.[2] MCHR1

is a G protein-coupled receptor that can couple to different G proteins, primarily Gαi and Gαq.

[3][4] Upon binding of the endogenous ligand, melanin-concentrating hormone (MCH), MCHR1

initiates downstream signaling cascades. By blocking the binding of MCH, SNAP 94847
hydrochloride inhibits these signaling events.

The activation of MCHR1 by MCH leads to:

Gαi-mediated pathway: Inhibition of adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels and subsequent reduction in Protein Kinase A (PKA) activity.[3][5]

Gαq-mediated pathway: Activation of phospholipase C (PLC), which in turn leads to the

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). This results in an

increase in intracellular calcium (Ca²⁺) and activation of Protein Kinase C (PKC).[5]
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Both pathways can ultimately influence the activity of downstream effectors such as the

mitogen-activated protein kinase (MAPK/ERK) pathway, which plays a role in cell proliferation

and gene transcription.[5][6]
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Caption: MCHR1 signaling pathway and the inhibitory action of SNAP 94847.
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Safety and Handling
As a specific Material Safety Data Sheet (MSDS) for SNAP 94847 hydrochloride is not readily

available, general laboratory safety precautions for handling chemical compounds should be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, when handling the solid compound and its solutions.

Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical

fume hood. Avoid contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.[7][8]

Disposal: Dispose of the compound and its solutions in accordance with local, state, and

federal regulations.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of SNAP 94847 hydrochloride.

Solid Form: The solid powder should be stored at 4°C, protected from moisture.[1]

Stock Solutions: As previously mentioned, stock solutions in DMSO should be stored at

-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

[1] It is recommended to prepare single-use aliquots to prevent degradation from multiple

freeze-thaw cycles.

By following these guidelines, researchers can ensure the accurate and effective use of SNAP
94847 hydrochloride in their studies investigating the MCH-MCHR1 system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2784360#preparing-snap-94847-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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